3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C31H31N3O2S
• Molecular Weight: 509.7 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[4-(1,3-dihydroisoindol-2-yl)phenyl]methylidene]-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C31H31N3O2S/c1-36-28-17-13-25(14-18-28)32-31-34(27-9-3-2-4-10-27)30(35)29(37-31)19-22-11-15-26(16-12-22)33-20-23-7-5-6-8-24(23)21-33/h5-8,11-19,27H,2-4,9-10,20-21H2,1H3/b29-19-,32-31?
• InChI Key: DSTJHMIGNCPTDJ-WUYGSQBZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC=C(C=C3)N4CC5=CC=CC=C5C4)/S2)C6CCCCC6
• SMILES: COC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)N4CC5=CC=CC=C5C4)S2)C6CCCCC6

Description

3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is a novel compound with potential therapeutic applications in the field of medicine. This compound is a thiazolidinone derivative that has been synthesized through a multi-step process involving different chemical reactions.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation, cancer, and diabetes. It has also been shown to activate certain pathways that are involved in neuroprotection.
Biochemical and Physiological Effects:
3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, improve insulin sensitivity, and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One direction is to further investigate its mechanism of action. Another direction is to explore its potential therapeutic applications in other diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, research can be done to optimize the synthesis method to increase the yield and purity of the compound.

Synthesis Methods

The synthesis of 3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves a multi-step process. The first step involves the synthesis of 2-amino-4-methoxybenzaldehyde, which is then reacted with 1,3-dihydro-2H-isoindole-2-carboxylic acid to form 4-(1,3-dihydro-2H-isoindol-2-yl)benzaldehyde. This compound is then reacted with cyclohexanone to form 3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one.

Scientific Research Applications

3-cyclohexyl-5-[4-(1,3-dihydro-2H-isoindol-2-yl)benzylidene]-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has potential therapeutic applications in the field of medicine. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been shown to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.